Cas no 2228453-09-4 (2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol
• CAS No: 2228453-09-4
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 6085084
• PubChem ID: 165666931
• Update Time: 2025-06-08

2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol
• EN300-1917686
• 2228453-09-4

• Inchi： 1S/C10H15BrN2O2/c1-10(12,6-14)4-7-3-8(11)5-13-9(7)15-2/h3,5,14H,4,6,12H2,1-2H3
• InChI Key： OCCCUFFVDIXWDH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC(C)(CO)N)OC

Computed Properties

• Exact Mass: 274.03169g/mol
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.4Ų

Additional information on 2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228453-09-4)

2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2228453-09-4, represents a unique structural motif that combines an amino group, a brominated pyridine ring, and an isobutyl alcohol side chain. Such structural features make it a versatile intermediate in the development of novel bioactive molecules, particularly in the quest for innovative therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The presence of the 5-bromo-2-methoxypyridine moiety is particularly noteworthy, as pyridine derivatives are widely recognized for their role in drug design due to their ability to interact with biological targets such as enzymes and receptors. The bromine substituent further enhances the reactivity of the pyridine ring, making it amenable to various chemical transformations, including cross-coupling reactions that are pivotal in modern synthetic methodologies.

The amino group at the 2-position and the isobutyl alcohol side chain contribute additional functional handles that can be exploited for further derivatization. This flexibility allows chemists to modify the compound into more complex structures with tailored pharmacological properties. In recent years, there has been a surge in interest towards developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. 2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol emerges as a promising candidate in this context, given its structural complexity and potential for diversification.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of lead compounds for drug discovery. The structural features of 2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol align well with the criteria used to screen for novel therapeutic agents. For instance, the pyridine ring is a common scaffold in approved drugs, and modifications thereof have often led to clinically relevant molecules. The bromine atom serves as a useful handle for further functionalization via palladium-catalyzed cross-coupling reactions, which are extensively employed in constructing complex drug-like entities.

In particular, the combination of an amino group and a tertiary alcohol provides multiple opportunities for hydrogen bonding interactions with biological targets. This aspect is particularly relevant in designing molecules that require precise binding to protein or nucleic acid receptors. The isobutyl alcohol side chain, while seemingly simple, can influence solubility and metabolic stability—critical parameters in drug development. By carefully tuning this moiety, researchers can optimize pharmacokinetic profiles of derived compounds.

The synthesis of 2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol involves multi-step organic transformations that highlight modern synthetic strategies. Key steps typically include nucleophilic substitution reactions on halogenated pyridines, protection-deprotection strategies to handle reactive functional groups, and stereoselective modifications to introduce the desired isobutyl alcohol moiety. The use of advanced catalytic systems has enabled more efficient and scalable synthesis routes, reducing costs and improving yields—a critical consideration for industrial applications.

From a medicinal chemistry perspective, derivatives of this compound have been explored for their potential biological activity. For example, modifications at the pyridine ring have been shown to alter binding affinities to target proteins. Similarly, variations in the isobutyl alcohol side chain can influence metabolic stability and oral bioavailability. Such insights are derived from both experimental studies and computational modeling efforts aimed at understanding structure-function relationships.

The bromine substituent at the 5-position of the pyridine ring is particularly interesting from a synthetic standpoint. It allows for facile introduction of aryl or heteroaryl groups via Suzuki-Miyaura or Stille cross-coupling reactions, enabling the construction of diverse libraries of compounds for high-throughput screening. This approach has been successfully employed in academic and industrial settings to identify novel bioactive molecules with therapeutic potential.

Recent publications highlight the utility of related pyridine derivatives in addressing unmet medical needs. For instance, researchers have reported on analogs of this compound that exhibit inhibitory activity against specific enzymes implicated in disease pathways. These findings underscore the importance of exploring structurally related scaffolds as starting points for drug discovery campaigns. The versatility of 2-amino-3-(5-bromo-2-methoxypyridin-3-yl)-2-methylpropan-1-ol makes it an attractive building block for such endeavors.

In conclusion, 2-amino 3 ( 5 bromo 2 methoxypyridin 3 yl ) 2 methylpropan 1 ol ( CAS No . 2228453 09 4 ) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups—amino , brominated pyridine , and isobutyl alcohol—makes it a valuable intermediate for synthesizing novel bioactive molecules . Ongoing studies continue to uncover new applications for this compound , reinforcing its importance as a tool in drug discovery and chemical synthesis . As methodologies advance , it is likely that derivatives of this scaffold will play an increasingly pivotal role in developing next-generation therapeutics .